Cas no 6177-60-2 (2-Oxiranemethanol,2-methanesulfonate)

• Product Name: 2-Oxiranemethanol,2-methanesulfonate
• CAS No: 6177-60-2
• MF: C₄H₈O₄S
• MW: 152.168920516968
• CID: 519974
• Update Time: 2026-04-29

2-Oxiranemethanol,2-methanesulfonate Chemical and Physical Properties

Names and Identifiers

• 2-Oxiranemethanol,2-methanesulfonate
• 2,3-epoxypropyl methanesulphonate
• oxiran-2-ylmethyl methanesulfonate

Computed Properties

• Exact Mass: 152.01434

Experimental Properties

• PSA: 55.9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Organic sulfonic acids and derivatives Organosulfonic acids and derivatives Organosulfonic acid esters

Additional information on 2-Oxiranemethanol,2-methanesulfonate

Introduction to 2-Oxiranemethanol, 2-methanesulfonate (CAS No. 6177-60-2)

2-Oxiranemethanol, 2-methanesulfonate (CAS No. 6177-60-2) is a versatile compound with significant applications in the fields of chemistry, biology, and pharmaceuticals. This compound, also known as glycidyl methanesulfonate, is an important intermediate in the synthesis of various chemicals and pharmaceuticals. Its unique chemical structure and reactivity make it a valuable reagent in both academic research and industrial processes.

The molecular formula of 2-Oxiranemethanol, 2-methanesulfonate is C₄H₈O₄S, and its molecular weight is approximately 144.15 g/mol. The compound features an epoxide group (C₃O) and a methanesulfonate group (CH₃SO₃^-) attached to a carbon atom. This combination of functional groups imparts unique chemical properties that are exploited in various synthetic transformations.

In the context of organic synthesis, 2-Oxiranemethanol, 2-methanesulfonate is widely used as a protecting group for alcohols and a precursor for the formation of ethers and esters. The epoxide ring can be selectively opened under mild conditions, allowing for the introduction of various nucleophiles. This makes it an essential reagent in the synthesis of complex organic molecules, including natural products and pharmaceutical intermediates.

The methanesulfonate group in 2-Oxiranemethanol, 2-methanesulfonate is known for its excellent leaving group properties. This characteristic is particularly useful in substitution reactions where high reactivity and selectivity are required. The compound's ability to undergo selective transformations under controlled conditions has made it a popular choice in both laboratory-scale experiments and large-scale industrial processes.

In the pharmaceutical industry, 2-Oxiranemethanol, 2-methanesulfonate plays a crucial role in the development of new drugs. It serves as a key intermediate in the synthesis of various active pharmaceutical ingredients (APIs). For example, recent studies have shown that this compound can be used to synthesize novel antiviral agents and anticancer drugs. The versatility of glycidyl methanesulfonate in forming complex structures with high purity and yield has made it an indispensable tool in drug discovery and development.

Beyond its applications in organic synthesis and pharmaceuticals, 2-Oxiranemethanol, 2-methanesulfonate has also found use in materials science. Its reactivity with different functional groups allows for the creation of polymers with tailored properties. For instance, it can be used to synthesize epoxy resins, which are widely used in adhesives, coatings, and composite materials due to their excellent mechanical strength and chemical resistance.

In academic research, the compound has been extensively studied for its potential applications in green chemistry. Researchers have explored the use of glycidyl methanesulfonate in developing more sustainable synthetic methods that reduce environmental impact. For example, recent studies have demonstrated that this compound can be used in solvent-free reactions and catalytic systems that minimize waste generation.

The safety profile of 2-Oxiranemethanol, 2-methanesulfonate is another important consideration. While it is generally considered safe when handled properly, appropriate safety measures should be taken to prevent exposure to skin or eyes and inhalation of vapors. Users should consult material safety data sheets (MSDS) for detailed handling instructions and personal protective equipment (PPE) recommendations.

In conclusion, 2-Oxiranemethanol, 2-methanesulfonate (CAS No. 6177-60-2) is a multifaceted compound with a wide range of applications across various scientific disciplines. Its unique chemical properties make it an invaluable reagent in organic synthesis, pharmaceutical development, materials science, and green chemistry. As research continues to uncover new uses for this compound, its importance in these fields is likely to grow even further.